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Introduction
IPA-3, or 1,1'-Dithiodi-2-naphthol, is a potent and selective allosteric inhibitor of p21-activated

kinase 1 (PAK1).[1][2][3] It functions as a non-ATP-competitive inhibitor, covalently binding to

the regulatory domain of PAK1, thereby preventing its activation by upstream effectors like

Cdc42.[1][2][3] With an IC50 of approximately 2.5 µM in cell-free assays, IPA-3 is a valuable

tool for studying PAK1-mediated signaling pathways and for investigating its potential as a

therapeutic target in various diseases, including cancer.[1][2][4][5] This document provides a

detailed protocol for the preparation of a stock solution of IPA-3 in dimethyl sulfoxide (DMSO),

a common solvent for its in vitro applications.

Quantitative Data Summary
For ease of use and accurate preparation of experimental concentrations, the key quantitative

data for IPA-3 are summarized in the table below.
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Property Value Source

Molecular Weight 350.45 g/mol [6]

CAS Number 42521-82-4 [5][6]

Solubility in DMSO
65 mg/mL (approx. 185.48

mM)
[4]

Recommended Stock Solution

Storage
-80°C for up to 1 year [4]

Typical Working

Concentrations
2 µM - 20 µM [2][4][5]

Signaling Pathway of IPA-3 Action
The following diagram illustrates the inhibitory mechanism of IPA-3 on the PAK1 signaling

pathway.
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Caption: Mechanism of IPA-3 inhibition of PAK1 signaling.

Experimental Protocol: Preparation of a 10 mM IPA-3
Stock Solution in DMSO
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This protocol details the steps for preparing a 10 mM stock solution of IPA-3 in DMSO.

Materials:

IPA-3 powder (CAS: 42521-82-4)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Workflow for IPA-3 Stock Solution Preparation:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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